Cas no 2231666-40-1 ((1R,4R)-2λ?-thia-5-azabicyclo[2.2.1]heptane-2,2-dione hydrochloride)

• Product Name: (1R,4R)-2λ?-thia-5-azabicyclo[2.2.1]heptane-2,2-dione hydrochloride
• CAS No: 2231666-40-1
• MF: C₅H₁₀ClNO₂S
• MW: 183.6564
• MDL: MFCD31697621
• CID: 5082982
• PubChem ID: 135393383
• Update Time: 2026-03-01

(1R,4R)-2λ?-thia-5-azabicyclo[2.2.1]heptane-2,2-dione hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1R,4R)-2??-Thia-5-azabicyclo[2.2.1]heptane-2,2-dione hydrochloride
• (1R,4R)-2-THIA-5-AZABICYCLO[2.2.1]HEPTANE 2,2-DIOXIDE HCL
• AT10520
• (1R,4R)-2-Thia-5-azabicyclo[2.2.1]heptane 2,2-dioxide hydrochloride
• (1R,4R)-2lambda6-thia-5-azabicyclo[2.2.1]heptane 2,2-dioxide;hydrochloride
• (1R,4R)-2λ?-thia-5-azabicyclo[2.2.1]heptane-2,2-dione hydrochloride
• MFCD31697621
• E?-thia-5-azabicyclo[2.2.1]heptane-2,2-dione hydrochloride
• AS-84514
• (1R,4R)-2lambda-thia-5-azabicyclo[2.2.1]heptane-2,2-dione hydrochloride
• (1R,4R)-2-thia-5-azabicyclo[2.2.1]heptane-2,2-dione hydrochloride
• 2231666-40-1
• (1R,4R)-2

• MDL： MFCD31697621
• Inchi： 1S/C5H9NO2S.ClH/c7-9(8)3-4-1-5(9)2-6-4;/h4-6H,1-3H2;1H/t4-,5-;/m1./s1
• InChI Key： CCLLUNMSIFQAIP-TYSVMGFPSA-N
• SMILES： Cl[H].S1(C([H])([H])[C@@]2([H])C([H])([H])[C@]1([H])C([H])([H])N2[H])(=O)=O

Computed Properties

• Exact Mass: 183.0120774g/mol
• Monoisotopic Mass: 183.0120774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 216
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.6

Additional information on (1R,4R)-2λ?-thia-5-azabicyclo[2.2.1]heptane-2,2-dione hydrochloride

Comprehensive Overview of (1R,4R)-2λ?-thia-5-azabicyclo[2.2.1]heptane-2,2-dione hydrochloride (CAS No. 2231666-40-1)

The compound (1R,4R)-2λ?-thia-5-azabicyclo[2.2.1]heptane-2,2-dione hydrochloride (CAS No. 2231666-40-1) is a structurally unique bicyclic sulfonamide derivative that has garnered significant attention in pharmaceutical and chemical research. Its bicyclo[2.2.1]heptane core, combined with a thia-azabicyclic framework, makes it a promising candidate for drug discovery, particularly in the development of novel enzyme inhibitors and receptor modulators. Researchers are increasingly exploring its potential applications in central nervous system (CNS) disorders and metabolic diseases, aligning with current trends in precision medicine and targeted therapies.

One of the key features of (1R,4R)-2λ?-thia-5-azabicyclo[2.2.1]heptane-2,2-dione hydrochloride is its stereospecificity, as indicated by the (1R,4R) configuration. This specificity is crucial for its biological activity, as enantiopure compounds often exhibit enhanced efficacy and reduced off-target effects. The presence of the sulfonyl (dione) group further contributes to its reactivity, enabling interactions with various biological targets. Recent studies have highlighted its potential as a scaffold for protease inhibitors, a hot topic in antiviral and anticancer drug development.

In the context of green chemistry and sustainable synthesis, CAS No. 2231666-40-1 has been investigated for its compatibility with eco-friendly catalytic methods. Researchers are optimizing its synthesis to minimize waste and energy consumption, addressing the growing demand for environmentally benign pharmaceuticals. This aligns with the broader industry shift toward ESG (Environmental, Social, and Governance) compliance, a frequently searched topic among stakeholders.

The physicochemical properties of (1R,4R)-2λ?-thia-5-azabicyclo[2.2.1]heptane-2,2-dione hydrochloride, such as solubility and stability, have been extensively characterized to support its formulation development. Its hydrochloride salt form improves bioavailability, a critical factor in oral drug delivery systems. This aspect is particularly relevant to drug delivery innovations, a trending subject in biopharmaceutical forums and AI-driven research queries.

From a regulatory perspective, CAS No. 2231666-40-1 is not classified as a hazardous material, making it suitable for broad research applications. However, researchers must adhere to standard laboratory safety protocols. The compound's patent landscape and IP (Intellectual Property) status are also areas of interest, as pharmaceutical companies seek to leverage its unique structure for proprietary drug formulations.

In summary, (1R,4R)-2λ?-thia-5-azabicyclo[2.2.1]heptane-2,2-dione hydrochloride represents a versatile and innovative chemical entity with multifaceted applications. Its relevance to CNS therapeutics, sustainable synthesis, and drug delivery systems positions it at the forefront of modern medicinal chemistry. As research progresses, this compound is likely to play a pivotal role in addressing unmet medical needs and advancing personalized medicine.